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Compound of Interest

Compound Name: Lamotrigine-13C2,15N2,d3

Cat. No.: B12385324 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

compounds is crucial for a variety of applications, including pharmacokinetic studies, metabolic

profiling, and as internal standards for quantitative analysis. This document provides a guide to

sourcing Lamotrigine-13C2,15N2,d3 and outlines a general protocol for its use in a typical

research application.

Sourcing Lamotrigine-13C2,15N2,d3
Several reputable suppliers provide isotopically labeled lamotrigine for research purposes.

When purchasing, it is essential to consider the specific isotopic labeling pattern required for

your experimental design, as well as the purity and certification provided by the supplier. Below

is a summary of potential vendors and their product specifications.
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Supplier Product Name
Catalog
Number

Purity Storage

BOC Sciences
Lamotrigine-

[13C2,15N]
-

98% by CP; 99%

atom 13C; 98%

atom 15N

Store at -20°C

MedchemExpres

s

Lamotrigine-

13C2,15N
HY-B0495S3 -

Room

temperature in

continental US;

may vary

elsewhere

Selleck

Chemicals

Lamotrigine-

13C,d3
- -

3 years -20°C

powder

Cayman

Chemical
Lamotrigine-d3 -

≥99% deuterated

forms (d1-d3)
-

Sussex

Research

Laboratories Inc.

Lamotrigine-¹³C

d3
SI120030 - -

Note: The exact isotopic substitution pattern (e.g., 13C2,15N2,d3) may vary between suppliers.

Researchers should carefully verify the certificate of analysis to ensure the product meets their

specific needs.

Application: Internal Standard for Pharmacokinetic
Studies
A primary application of isotopically labeled lamotrigine is as an internal standard (IS) in

bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to

accurately quantify the concentration of unlabeled lamotrigine in biological matrices (e.g.,

plasma, serum, urine). The stable isotope-labeled version co-elutes with the analyte of interest

but is distinguishable by its higher mass, allowing for precise correction of variations in sample

preparation and instrument response.
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The following diagram outlines a typical workflow for a pharmacokinetic study utilizing

isotopically labeled lamotrigine as an internal standard.
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Figure 1. Experimental workflow for a pharmacokinetic study.

Protocol: Quantification of Lamotrigine in Human
Plasma by LC-MS/MS
This protocol provides a general methodology for the quantification of lamotrigine in human

plasma using Lamotrigine-13C2,15N2,d3 as an internal standard.

Materials and Reagents
Lamotrigine (unlabeled standard)

Lamotrigine-13C2,15N2,d3 (Internal Standard)

Human Plasma (blank)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic Acid, LC-MS grade

Water, LC-MS grade

96-well plates
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Centrifuge

Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL):

Accurately weigh and dissolve lamotrigine and Lamotrigine-13C2,15N2,d3 in methanol to

prepare individual 1 mg/mL stock solutions.

Working Standard Solutions:

Prepare a series of working standard solutions of unlabeled lamotrigine by serial dilution of

the primary stock solution with 50:50 (v/v) methanol:water. These will be used to create

the calibration curve.

Internal Standard Working Solution (100 ng/mL):

Dilute the Lamotrigine-13C2,15N2,d3 primary stock solution with 50:50 (v/v)

methanol:water to achieve a final concentration of 100 ng/mL.

Sample Preparation
Aliquoting:

To each well of a 96-well plate, add 50 µL of plasma sample, calibration standard, or

quality control sample.

Addition of Internal Standard:

Add 20 µL of the 100 ng/mL internal standard working solution to all wells except for the

blank samples. To the blank, add 20 µL of 50:50 methanol:water.

Protein Precipitation:

Add 200 µL of acetonitrile to each well to precipitate plasma proteins.

Mixing and Centrifugation:

Vortex the plate for 2 minutes.
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Centrifuge the plate at 4000 rpm for 10 minutes.

Transfer:

Carefully transfer 150 µL of the supernatant to a clean 96-well plate.

Evaporation and Reconstitution:

Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Conditions
LC Column: A suitable C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A suitable gradient to ensure separation of lamotrigine from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

MRM Transitions:

Lamotrigine: Q1/Q3 transition to be optimized based on the instrument.

Lamotrigine-13C2,15N2,d3: Q1/Q3 transition to be optimized (will be higher m/z than the

unlabeled compound).

Data Analysis
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Construct a calibration curve by plotting the peak area ratio of lamotrigine to the internal

standard against the nominal concentration of the calibration standards.

Use a weighted linear regression to fit the calibration curve.

Determine the concentration of lamotrigine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway of Lamotrigine
Lamotrigine's primary mechanism of action involves the inhibition of voltage-gated sodium

channels, which stabilizes presynaptic neuronal membranes and inhibits the release of

excitatory neurotransmitters like glutamate.
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Figure 2. Lamotrigine's mechanism of action.

By following these guidelines for sourcing and application, researchers can effectively utilize

isotopically labeled lamotrigine in their studies to achieve accurate and reliable quantitative

results.
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To cite this document: BenchChem. [Purchasing and Utilizing Isotopically Labeled
Lamotrigine for Research: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12385324#where-to-purchase-
lamotrigine-13c2-15n2-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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